4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoic acid

• IUPAC Name: 4-[(E)-3-(4-iodophenyl)-3-oxoprop-1-enyl]benzoic acid
• InChI: InChI=1S/C16H11IO3/c17-14-8-6-12(7-9-14)15(18)10-3-11-1-4-13(5-2-11)16(19)20/h1-10H,(H,19,20)/b10-3+
• InChI Key: GUHNZPXOMUIUMH-XCVCLJGOSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C2=CC=C(C=C2)I)C(=O)O
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C2=CC=C(C=C2)I)C(=O)O
• Molecular Formula: C16H11IO3
• Molecular Weight: 378.16 g/mol

Description

4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoic acid, also known as Iodoacetic acid, is a chemical compound that has gained significant attention in the field of scientific research. This organic compound is a derivative of benzoic acid and is widely used in various scientific applications due to its unique properties.

Mechanism of Action

The mechanism of action of 4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoic acid involves the covalent modification of proteins and peptides. It reacts with the thiol groups of cysteine residues in proteins and forms a stable thioester linkage. This covalent modification results in the labeling of the protein or peptide, which can be detected and analyzed using various methods.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoic acid are dependent on the specific protein or enzyme being studied. It has been shown to inhibit the activity of various enzymes, including glyceraldehyde-3-phosphate dehydrogenase and pyruvate kinase. Additionally, it has been used to study the kinetics of enzymes and the interactions between proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoic acid in lab experiments is its ability to covalently modify proteins and peptides. This allows for the specific labeling and analysis of proteins, which can provide valuable insights into their function and interactions. However, one limitation of using this compound is its potential toxicity and non-specific labeling. Careful consideration should be given to the concentration and duration of exposure to minimize these effects.

Future Directions

There are several future directions for the use of 4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoic acid in scientific research. One potential application is in the study of protein-protein interactions and the identification of novel drug targets. Additionally, it could be used to study the effects of post-translational modifications on protein function and localization. Further research is needed to fully understand the potential applications of this compound in scientific research.
Conclusion:
4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoic acid is a unique chemical compound that has gained significant attention in the field of scientific research. Its ability to covalently modify proteins and peptides has made it a valuable tool for the analysis of protein function and interactions. While there are limitations to its use, careful consideration of its concentration and exposure can minimize its potential toxicity and non-specific labeling. Future research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of 4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoic acid involves the reaction of iodobenzene with ethyl acetoacetate in the presence of a base. The reaction results in the formation of ethyl 4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoate, which is then hydrolyzed to form 4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoic acid.

Scientific Research Applications

4-[3-(4-iodophenyl)-3-oxo-1-propen-1-yl]benzoic acid has been extensively used in scientific research due to its unique properties. It is commonly used as a labeling reagent for the analysis of proteins and peptides. It is also used as a cross-linking agent for the study of protein-protein interactions. Additionally, it is used as a tool for the study of enzyme kinetics and as an inhibitor of enzymes.